Cas no 6054-48-4 (1-Naphthalenamine,4-[2-(4-aminophenyl)diazenyl]-)

• Product Name: 1-Naphthalenamine,4-[2-(4-aminophenyl)diazenyl]-
• CAS No: 6054-48-4
• MF: C₁₆H₁₄N₄
• MW: 262.30916261673
• CID: 506149
• Update Time: 2026-04-29

1-Naphthalenamine,4-[2-(4-aminophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine,4-[2-(4-aminophenyl)diazenyl]-
• 4-[(4-aminophenyl)diazenyl]naphthalen-1-amine
• 1-Naphthalenamine,4-(2-(4-aminophenyl)diazenyl)
• 1-Naphthalenamine,4-[(4-aminophenyl)azo]
• 4-((4-Aminophenyl)azo)naphthalen-1-amine
• 4-(4-Amino-phenylazo)-[1]naphthylamin
• 4-(4-amino-phenylazo)-[1]naphthylamine
• 4,4'-diamino-1-benzenazonaphthalene
• Anilin-(4 azo 4)-naphthylamin-(1)
• D1616
• EINECS 227-966-8

Computed Properties

• Exact Mass: 262.12200
• Monoisotopic Mass: 262.121846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.6

Experimental Properties

• Color/Form: Brown powder
• Density: 1.1536 (rough estimate)
• Boiling Point: 397.56°C (rough estimate)
• Flash Point: 264.2°C
• Refractive Index: 1.6000 (estimate)
• PSA: 76.76000
• LogP: 5.58200
• Solubility: It is soluble in acetone \ ethanol \ benzene. It is reddish purple in concentrated sulfuric acid and cherry red after dilution. It is red solution in concentrated nitric acid. It is red solution in concentrated hydrochloric acid with precipitation. It does not change color in the presence of sodium hydroxide